Cas no 1215722-80-7 (N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride
• CAS No: 1215722-80-7
• MF: C₂₃H₂₇ClFN₃O₂S
• MW: 463.995786905289
• CID: 5473144
• Update Time: 2025-06-08

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride

• Inchi： 1S/C23H26FN3O2S.ClH/c24-19-8-9-20-21(17-19)30-23(25-20)27(12-4-11-26-13-15-29-16-14-26)22(28)10-7-18-5-2-1-3-6-18;/h1-3,5-6,8-9,17H,4,7,10-16H2;1H
• InChI Key： XMRPJDPBACZPBX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CCCN1CCOCC1)(=O)CCC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride

Introduction to N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride (CAS No. 1215722-80-7)

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride, identified by its CAS number 1215722-80-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of both benzothiazole and morpholine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The benzothiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with diverse therapeutic effects. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a versatile scaffold for designing molecules with specific biological activities. In particular, the 6-fluoro substitution on the benzothiazole ring enhances its binding affinity to certain enzymes and receptors, as fluorine atoms can modulate electronic properties and improve metabolic stability. This feature has been widely exploited in the development of antiviral, antibacterial, and anticancer agents.

The other key moiety in this compound is the morpholine group, which is known for its ability to increase solubility and bioavailability of drug candidates. Morpholine derivatives are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic properties. The 4-substituted morpholine in this compound further enhances its potential as a drug-like molecule by providing additional sites for interaction with biological targets. The combination of these two pharmacophores in a single molecule suggests that N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride may exhibit unique properties that make it suitable for treating various diseases.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The complex three-dimensional structure of PPIs makes them challenging targets for drug development, but compounds like N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride, with their ability to disrupt these interactions, hold promise for addressing this challenge. The benzothiazole and morpholine moieties can be designed to fit into specific pockets within the PPI interface, thereby inhibiting the interaction and modulating downstream signaling pathways.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for pharmaceutical formulations. Solubility plays a crucial role in determining the bioavailability of a drug, and poor solubility can limit its therapeutic efficacy. By incorporating a hydrochloride salt, the compound's pharmacokinetic properties are improved, making it more suitable for oral administration or other routes of delivery. This modification also contributes to the compound's overall chemical stability, ensuring that it remains effective throughout its shelf life.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-3-phenylpropanamide hydrochloride) involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the morpholine group requires precise control over reaction conditions to avoid unwanted side products. Additionally, the presence of the nitrogen-containing heterocycles, such as benzothiazole and morpholine, necessitates careful handling to prevent degradation due to their sensitivity to light and air. Advanced synthetic techniques and analytical methods are employed throughout the synthesis process to monitor reaction progress and ensure the final product meets pharmaceutical standards.

In conclusion, N-(N-(6-fluoro...) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further investigation into drug discovery and development. The presence of both benzothiazole and morpholine moieties suggests multifaceted interactions with biological targets, while the hydrochloride salt form enhances its solubility and stability. As research continues in this area, compounds like N-(N-(6-fluoro...) may lead to novel therapeutic agents that address unmet medical needs.